Cas no 1804141-59-0 (Ethyl 3-methoxy-5-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 3-methoxy-5-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1804141-59-0
• MF: C₁₁H₁₂F₃NO₃
• MW: 263.213093757629
• CID: 4907475
• Update Time: 2025-06-15

Ethyl 3-methoxy-5-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methoxy-5-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H12F3NO3/c1-3-18-10(16)5-8-9(17-2)4-7(6-15-8)11(12,13)14/h4,6H,3,5H2,1-2H3
• InChI Key： HAQRQOFTDKBSHR-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1)OC)CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 283
• XLogP3: 1.9
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-methoxy-5-(trifluoromethyl)pyridine-2-acetate

Ethyl 3-methoxy-5-(trifluoromethyl)pyridine-2-acetate (CAS No. 1804141-59-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-methoxy-5-(trifluoromethyl)pyridine-2-acetate (CAS No. 1804141-59-0) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. Its unique structural features, characterized by the presence of a trifluoromethyl group and a methoxy substituent on a pyridine ring, make it an invaluable intermediate in the synthesis of various bioactive molecules. This compound has garnered considerable attention in recent years due to its role in the development of novel therapeutic agents targeting a wide range of diseases.

The trifluoromethyl group, a key structural element in Ethyl 3-methoxy-5-(trifluoromethyl)pyridine-2-acetate, is renowned for its ability to enhance metabolic stability, lipophilicity, and binding affinity of drug molecules. This property has been extensively leveraged in medicinal chemistry to improve the pharmacokinetic profiles of small molecule drugs. The methoxy group, on the other hand, contributes to the compound's overall solubility and reactivity, making it an excellent candidate for further functionalization in synthetic pathways.

In recent years, there has been a surge in research focused on developing new antiviral and anticancer agents. Ethyl 3-methoxy-5-(trifluoromethyl)pyridine-2-acetate has emerged as a crucial building block in several high-profile drug discovery campaigns. For instance, studies have demonstrated its utility in synthesizing novel pyridine-based inhibitors that target viral proteases and kinases. These inhibitors have shown promising activity against various pathogens, including those responsible for emerging infectious diseases.

Moreover, the compound has found applications in the development of next-generation anticancer therapeutics. Researchers have utilized Ethyl 3-methoxy-5-(trifluoromethyl)pyridine-2-acetate as a precursor in the synthesis of small molecule inhibitors that disrupt critical signaling pathways involved in tumor growth and progression. Preliminary findings from preclinical studies indicate that these inhibitors exhibit potent antitumor activity with favorable safety profiles.

The synthesis of Ethyl 3-methoxy-5-(trifluoromethyl)pyridine-2-acetate involves multi-step organic reactions that highlight the compound's synthetic flexibility. The process typically begins with the condensation of appropriate pyridine derivatives with acetic anhydride to form the acetylated product. Subsequent functionalization steps, such as methylation and trifluoromethylation, are employed to introduce the characteristic substituents into the pyridine ring.

Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to enhance the efficiency and yield of these synthetic routes. These techniques not only improve the scalability of production but also allow for greater control over regioselectivity and stereochemistry during synthesis.

The growing demand for high-quality intermediates like Ethyl 3-methoxy-5-(trifluoromethyl)pyridine-2-acetate has prompted advancements in manufacturing processes to meet industry standards. Modern chemical plants utilize state-of-the-art equipment and rigorous quality control measures to ensure the purity and consistency of these compounds. This commitment to excellence is essential for supporting ongoing research and development efforts across pharmaceutical companies worldwide.

In conclusion, Ethyl 3-methoxy-5-(trifluoromethyl)pyridine-2-acetate (CAS No. 1804141-59-0) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes and broad applicability make it an indispensable tool for medicinal chemists striving to develop innovative therapeutic solutions. As research continues to uncover new applications for this compound, its significance in drug discovery is poised to grow even further.